Cas no 98430-04-7 (2,3,5-Trimethylmorpholine)
2,3,5-Trimethylmorpholine structure
Product Name:2,3,5-Trimethylmorpholine
CAS No:98430-04-7
MF:C7H15NO
MW:129.200102090836
CID:6631397
PubChem ID:12394013
Update Time:2024-01-04
2,3,5-Trimethylmorpholine Chemical and Physical Properties
Names and Identifiers
-
- 2,3,5-trimethylmorpholine
- AKOS006356938
- 98430-04-7
- F18841
- SCHEMBL3985658
- Morpholine, 2,3,5-trimethyl-
- 2,3,5-Trimethylmorpholine
-
- Inchi: 1S/C7H15NO/c1-5-4-9-7(3)6(2)8-5/h5-8H,4H2,1-3H3
- InChI Key: XDAMZGXFTHZDFD-UHFFFAOYSA-N
- SMILES: O1CC(C)NC(C)C1C
Computed Properties
- Exact Mass: 129.115364102g/mol
- Monoisotopic Mass: 129.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 94.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- Density: 0.841±0.06 g/cm3(Predicted)
- Melting Point: 160-164 °C
- Boiling Point: 165.1±15.0 °C(Predicted)
- pka: 9.13±0.70(Predicted)
2,3,5-Trimethylmorpholine Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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